Cas no 1385346-09-7 (6-chloro-N-{4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}pyridine-3-carboxamide)

• Product Name: 6-chloro-N-{4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}pyridine-3-carboxamide
• CAS No: 1385346-09-7
• MF: C₁₂H₁₄ClN₅OS
• MW: 311.790459156036
• CID: 5681465
• PubChem ID: 72020432
• Update Time: 2025-08-02

6-chloro-N-{4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1385346-09-7
• 6-chloro-N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}pyridine-3-carboxamide
• 6-Chloro-N-[(4-propan-2-yl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]pyridine-3-carboxamide
• AKOS016916254
• Z1159731583
• EN300-26595475
• 6-chloro-N-{4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}pyridine-3-carboxamide

• Inchi： 1S/C12H14ClN5OS/c1-7(2)18-10(16-17-12(18)20)6-15-11(19)8-3-4-9(13)14-5-8/h3-5,7H,6H2,1-2H3,(H,15,19)(H,17,20)
• InChI Key： JDJQJFLZMIUDMQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NCC1=NNC(N1C(C)C)=S)=O

Computed Properties

• Exact Mass: 311.0607590g/mol
• Monoisotopic Mass: 311.0607590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-chloro-N-{4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}pyridine-3-carboxamide

6-Chloro-N-{4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}pyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1385346-09-7, known as 6-chloro-N-{4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}pyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with a triazole moiety and a carboxamide group. The presence of a chlorine atom at the 6-position of the pyridine ring adds to its chemical reactivity and biological activity.

Recent studies have highlighted the importance of this compound in the development of new drugs and agrochemicals. Its structure allows for multiple points of interaction with biological systems, making it a promising candidate for targeting specific enzymes or receptors. The triazole ring, in particular, has been shown to enhance the molecule's stability and bioavailability, which are critical factors in drug design.

The synthesis of 6-chloro-N-{4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}pyridine-3-carboxamide involves a series of carefully controlled reactions. The starting material is typically a pyridine derivative, which undergoes chlorination at the 6-position. Subsequent steps involve the introduction of the triazole moiety and the carboxamide group through nucleophilic substitution or coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of this compound in recent years.

One of the most exciting developments in this field is the application of this compound as a pesticide. Research has demonstrated that it exhibits high efficacy against various agricultural pests without causing significant harm to non-target species. This makes it an attractive alternative to traditional pesticides that often have negative environmental impacts. Additionally, its ability to inhibit key enzymes involved in pest metabolism has been extensively studied, providing insights into its mode of action.

In the pharmaceutical industry, this compound has shown potential as an antimicrobial agent. Studies have revealed that it can inhibit the growth of pathogenic bacteria and fungi by interfering with their cellular processes. Its unique chemical structure allows it to penetrate bacterial membranes more effectively than conventional antibiotics, making it a promising candidate for treating resistant infections.

The environmental impact of 6-chloro-N-{4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}pyridine-3-carboxamide has also been a focus of recent research. Scientists have investigated its biodegradability and toxicity to aquatic organisms. Preliminary results suggest that it degrades relatively quickly under natural conditions and does not accumulate in the food chain to significant levels. However, further studies are needed to fully understand its long-term effects on ecosystems.

In conclusion, CAS No. 1385346-09-7 represents a cutting-edge compound with diverse applications in agriculture and medicine. Its unique structure and versatile properties make it a valuable addition to modern chemistry research. As ongoing studies continue to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in these fields.